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Compound of Interest

Compound Name: ACP-105

Cat. No.: B605154

For Researchers, Scientists, and Drug Development Professionals

Abstract

ACP-105 is a non-steroidal selective androgen receptor modulator (SARM) that has garnered
significant interest within the scientific community for its potential therapeutic applications,
including the treatment of age-related cognitive decline. As a SARM, ACP-105 is designed to
selectively target androgen receptors in specific tissues, aiming to elicit the anabolic benefits of
androgens with a reduced androgenic side effect profile compared to traditional anabolic-
androgenic steroids. This technical guide provides a comprehensive overview of the chemical
structure and properties of ACP-105, presenting quantitative data in structured tables, detailing
available experimental methodologies, and visualizing key pathways and workflows to support
further research and development.

Chemical Structure and Identification

ACP-105, with the IUPAC name 2-chloro-4-(3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octan-8-
yl)-3-methylbenzonitrile, is a small molecule with a distinct chemical architecture that dictates
its selective interaction with the androgen receptor. Its identity is well-defined by various
chemical identifiers.
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Identifier Value
2-chloro-4-(3-hydroxy-3-methyl-8-

IUPAC Name ) (30 Y g .
azabicyclo[3.2.1]octan-8-yl)-3-methylbenzonitrile

CAS Number 1048998-11-3

Chemical Formula C16H15CIN20

Molecular Weight 290.79 g/mol
CC1=C(C=CC(=C1CI)C#N)N2C3CCC2CC(C3)

SMILES

(©)0

Physicochemical Properties

The physicochemical properties of a compound are critical in determining its pharmacokinetic

and pharmacodynamic behavior. The available data for ACP-105 is summarized below.

Property Value Source
Melting Point Not available in search results
Solubility Soluble in DMSO and Ethanol

PECso (AR wild type)

9.0

PECso (AR mutation T877A)

9.4

LogP (in silico)

~2.9

LogsS (in silico)

-4.2

Appearance

Solid powder

Pharmacological Properties and Biological Activity

ACP-105 is characterized by its high affinity and potency as a selective androgen receptor

modulator. Its tissue-selective activity has been demonstrated in preclinical studies.
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Parameter Finding Species/Model

o o High affinity for the androgen )
Binding Affinity ) In vitro
receptor.

_ o Demonstrates anabolic effects .
Anabolic Activity Preclinical models
on muscle and bone.

Androgenic Activity Minimal effect on the prostate. Preclinical models

Has been investigated for
Cognitive Effects potential use in treating age-

related cognitive decline.

Reduces anxiety-like behavior
Anxiety-like Behavior in a mouse model of Mouse

Alzheimer's disease.

Enhances spatial memory
Spatial Memory when co-administered with an Mouse

estrogen receptor 3 agonist.

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of scientific
findings. Below are outlines of key experimental methodologies relevant to the study of ACP-
105.

Androgen Receptor Binding Assay

A common method to determine the binding affinity of a compound to the androgen receptor is
a competitive binding assay.

Objective: To determine the half-maximal effective concentration (pECso) of ACP-105 for the
androgen receptor.

General Protocol:

o Cell Culture: Utilize a cell line engineered to express the human androgen receptor (e.g.,
HEK293 or CHO cells).
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e Ligand Preparation: Prepare a solution of a radiolabeled androgen (e.g., 3H-mibolerone) at a
constant concentration.

o Competitor Preparation: Prepare serial dilutions of ACP-105.

¢ Incubation: Incubate the cells with the radiolabeled androgen and varying concentrations of
ACP-105.

e Washing and Lysis: After incubation, wash the cells to remove unbound ligand and then lyse
the cells.

» Scintillation Counting: Measure the amount of bound radioligand in the cell lysate using a
scintillation counter.

o Data Analysis: Plot the percentage of bound radioligand against the concentration of ACP-
105. The ICso (the concentration of ACP-105 that displaces 50% of the radiolabeled ligand)
is determined and can be used to calculate the Ki and pECso.

In Vivo Assessment of Anabolic and Androgenic Activity

The Hershberger assay is a standardized in vivo protocol to assess the anabolic and
androgenic properties of a compound.

Objective: To determine the anabolic and androgenic effects of ACP-105 in a rodent model.
General Protocol:
+ Animal Model: Use castrated male rats (to eliminate endogenous androgen production).

e Dosing: Administer ACP-105 at various doses to different groups of rats for a specified
period (e.g., 10 days). A vehicle control group and a positive control group (e.g., testosterone
propionate) are also included.

o Tissue Collection: At the end of the treatment period, euthanize the animals and carefully
dissect and weigh specific tissues.

o Anabolic indicators: Levator ani muscle.
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o Androgenic indicators: Ventral prostate and seminal vesicles.

o Data Analysis: Compare the weights of the target tissues in the ACP-105 treated groups to
the control groups. The ratio of anabolic to androgenic activity can be calculated.

Signaling Pathways and Workflows

The mechanism of action of ACP-105 involves its interaction with the androgen receptor,
leading to the modulation of downstream signaling pathways.
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Click to download full resolution via product page

Caption: Generalized signaling pathway of a Selective Androgen Receptor Mod

 To cite this document: BenchChem. [An In-Depth Technical Guide to ACP-105: Chemical
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605154#acp-105-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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